2-((Dimethylamino)methyl)-3,3-dimethyl-2,3-dihydro-1H-inden-1-ol

• Molecular Formula: C14H21NO
• Molecular Weight: 219.32 g/mol
• IUPAC Name: 2-[(dimethylamino)methyl]-3,3-dimethyl-1,2-dihydroinden-1-ol
• InChI: InChI=1S/C14H21NO/c1-14(2)11-8-6-5-7-10(11)13(16)12(14)9-15(3)4/h5-8,12-13,16H,9H2,1-4H3
• InChI Key: CQQHXKQRYDRKIO-UHFFFAOYSA-N
• Canonical SMILES: CC1(C(C(C2=CC=CC=C21)O)CN(C)C)C

Description

2-((Dimethylamino)methyl)-3,3-dimethyl-2,3-dihydro-1H-inden-1-ol is an organic compound with a complex structure that includes a dimethylamino group, a methyl group, and an indene backbone

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 2-((Dimethylamino)methyl)-3,3-dimethyl-2,3-dihydro-1H-inden-1-ol typically involves the reaction of 3,3-dimethyl-2,3-dihydro-1H-inden-1-one with dimethylamine in the presence of a reducing agent. The reaction is usually carried out under controlled temperature and pressure conditions to ensure the desired product is obtained with high yield and purity .

Industrial Production Methods

Industrial production of this compound may involve large-scale synthesis using similar reaction conditions but optimized for higher efficiency and cost-effectiveness. This could include the use of continuous flow reactors and advanced purification techniques to ensure the compound meets industrial standards .

Chemical Reactions Analysis

Types of Reactions

2-((Dimethylamino)methyl)-3,3-dimethyl-2,3-dihydro-1H-inden-1-ol can undergo various chemical reactions, including:

Oxidation: The compound can be oxidized to form corresponding ketones or aldehydes.

Reduction: Reduction reactions can convert the compound into different alcohols or amines.

Substitution: The dimethylamino group can be substituted with other functional groups under appropriate conditions

Common Reagents and Conditions

Common reagents used in these reactions include oxidizing agents like potassium permanganate, reducing agents like lithium aluminum hydride, and various nucleophiles for substitution reactions. The reaction conditions typically involve controlled temperatures, solvents like ethanol or acetone, and catalysts to enhance reaction rates .

Major Products Formed

The major products formed from these reactions depend on the specific reagents and conditions used. For example, oxidation may yield ketones or aldehydes, while reduction can produce different alcohols or amines .

Scientific Research Applications

2-((Dimethylamino)methyl)-3,3-dimethyl-2,3-dihydro-1H-inden-1-ol has several scientific research applications:

Chemistry: It is used as a building block in the synthesis of more complex organic molecules.

Biology: The compound is studied for its potential biological activity, including antimicrobial and anticancer properties.

Medicine: Research is ongoing to explore its potential as a therapeutic agent for various diseases.

Industry: It is used in the production of polymers and other industrial chemicals .

Mechanism of Action

The mechanism of action of 2-((Dimethylamino)methyl)-3,3-dimethyl-2,3-dihydro-1H-inden-1-ol involves its interaction with specific molecular targets and pathways. The dimethylamino group can interact with biological molecules, potentially affecting enzyme activity or receptor binding. This interaction can lead to various biological effects, such as antimicrobial or anticancer activity .

Comparison with Similar Compounds

Similar Compounds

Similar compounds include:

• 2-(Dimethylamino)ethyl methacrylate
• 4-Dimethylaminopyridine
• Dimethylamine

Uniqueness

The presence of both the dimethylamino group and the indene structure makes it a versatile compound for various chemical reactions and research applications .